Cas no 141619-96-7 (4-[(4-Bromoanilino)methyl]-N,N-dimethylaniline)

• Product Name: 4-[(4-Bromoanilino)methyl]-N,N-dimethylaniline
• CAS No: 141619-96-7
• MF: C₁₅H₁₇BrN₂
• MW: 305.212882757187
• CID: 2774316
• PubChem ID: 15174101
• Update Time: 2025-04-21

4-[(4-Bromoanilino)methyl]-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 141619-96-7
• (4-bromophenyl)[(4-dimethylaminophenyl)methyl]-amine
• NQGYVSJUKYWDKJ-UHFFFAOYSA-N
• 4-[(4-Bromoanilino)methyl]-N,N-dimethylaniline
• AKOS000240887
• (4-bromophenyl)[(4-dimethylaminophenyl)methyl]amine
• SCHEMBL855496
• DTXSID00569561

• Inchi： 1S/C15H17BrN2/c1-18(2)15-9-3-12(4-10-15)11-17-14-7-5-13(16)6-8-14/h3-10,17H,11H2,1-2H3
• InChI Key： NQGYVSJUKYWDKJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NCC1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 304.05751Da
• Monoisotopic Mass: 304.05751Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 15.3Ų